Cas no 20904-57-8 (N,n-dimethyl-3-phenoxypropan-1-amine)

N,n-dimethyl-3-phenoxypropan-1-amine structure
20904-57-8 structure
Product Name:N,n-dimethyl-3-phenoxypropan-1-amine
CAS No:20904-57-8
MF:C11H17NO
MW:179.258783102036
CID:1396500
PubChem ID:210076
Update Time:2025-04-20

N,n-dimethyl-3-phenoxypropan-1-amine Chemical and Physical Properties

Names and Identifiers

    • N,n-dimethyl-3-phenoxypropan-1-amine
    • dimethyl-(3-phenoxy-propyl)-amine
    • 3-Dimethylamino-1-phenoxy-propan
    • SureCN4632841
    • N,N-Dimethyl-3-phenoxypropylamine
    • AC1L4NXV
    • AR-1K2382
    • AKOS002774383
    • AC1Q57L5
    • CHEMBL136072
    • N,N-Dimethyl-3-phenoxy-1-propanamine
    • CHEBI:328979
    • dimethyl-(3-phenoxy-propyl)-amine; 3-Dimethylamino-1-phenoxy-propan; SureCN4632841; N,N-Dimethyl-3-phenoxypropylamine; AC1L4NXV; AR-1K2382; AKOS002774383; AC1Q57L5; CHEMBL136072; N,N-Dimethyl-3-phenoxy-1-propanamine; CHEBI:328979;
    • 7061-72-5
    • 20904-57-8
    • s10605
    • BDBM50016908
    • SCHEMBL4632841
    • DTXSID70276871
    • phenoxypropyl-N,N-dimethylamine
    • N,N-Dimethyl-3-phenoxy-1-propanamine #
    • Inchi: 1S/C11H17NO/c1-12(2)9-6-10-13-11-7-4-3-5-8-11/h3-5,7-8H,6,9-10H2,1-2H3
    • InChI Key: XXSADNWJNBXHHF-UHFFFAOYSA-N
    • SMILES: O(C1C=CC=CC=1)CCCN(C)C

Computed Properties

  • Exact Mass: 179.131
  • Monoisotopic Mass: 179.131
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 5
  • Complexity: 119
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 12.5Ų

Experimental Properties

  • Density: 0.96g/cm3
  • Boiling Point: 258ºC at 760 mmHg
  • Flash Point: 75.5°C
  • Refractive Index: 1.502
  • LogP: 2.01710
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